N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C21H24N2O2S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: N-[(Z)-3-(cyclopentylamino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C21H24N2O2S/c1-14-9-10-16(12-15(14)2)20(24)23-19(13-18-8-5-11-26-18)21(25)22-17-6-3-4-7-17/h5,8-13,17H,3-4,6-7H2,1-2H3,(H,22,25)(H,23,24)/b19-13-
• InChI Key: ZZWDPSXDELAVEP-UYRXBGFRSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NC3CCCC3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3CCCC3)C

Description

N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide, also known as CP 544326, is a novel and potent inhibitor of the glycine transporter type 1 (GlyT1). GlyT1 is a protein that regulates the concentration of glycine in the brain, which is an important neurotransmitter involved in several physiological processes. CP 544326 has gained attention as a potential therapeutic agent for the treatment of various neurological and psychiatric disorders, including schizophrenia, depression, and cognitive impairment.

Mechanism of Action

N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 works by inhibiting the activity of GlyT1, which is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting GlyT1, N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 increases the concentration of glycine in the synaptic cleft, which enhances the activation of N-methyl-D-aspartate (NMDA) receptors. This leads to an increase in the release of several neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in various physiological processes.
Biochemical and Physiological Effects:
N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 has been shown to have several biochemical and physiological effects in preclinical studies. It has been demonstrated to enhance the release of several neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in various physiological processes. N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 has also been shown to improve cognitive function and reduce negative symptoms of schizophrenia in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 is its selectivity for GlyT1, which reduces the risk of off-target effects. N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one of the limitations of N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 is its potential for drug-drug interactions, as it is metabolized by cytochrome P450 enzymes.

Future Directions

There are several potential future directions for the research on N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326. One potential direction is to investigate its efficacy in clinical trials for the treatment of various neurological and psychiatric disorders. Another potential direction is to explore its potential as a cognitive enhancer in healthy individuals. Additionally, further research is needed to elucidate the mechanisms underlying the effects of N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 on neurotransmitter release and cognitive function.

Synthesis Methods

N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 can be synthesized through a multistep process that involves the reaction of several chemical intermediates. The synthesis starts with the reaction of 3,4-dimethylbenzoyl chloride with 2-thiophenecarboxylic acid to form 3,4-dimethyl-N-(2-thienyl)benzamide. This intermediate is then reacted with cyclopentylamine and triethylamine to form N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide.

Scientific Research Applications

N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. Several preclinical studies have demonstrated the efficacy of N-[1-[(cyclopentylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide 544326 in improving cognitive function, reducing negative symptoms of schizophrenia, and enhancing the antidepressant effects of selective serotonin reuptake inhibitors (SSRIs).